Cas no 7646-93-7 (Potassium Hydrogen Sulfate)
Potassium bisulfate is a common chemical in the chemical industry,Widely used as a preservative\Analytical agents, etc.White flake or granular crystals.Easily hygroscopic.In ethanoldecomposition.It loses water at high temperature and tends to become pyrosulfate.Soluble in1.8Phr cold water\0.85Phr boiling water.relative density2.24.melting point197℃.Low toxicity,Median lethal dose(Rat,Transoral)2340mg/kg.Corrosive.
Potassium Hydrogen Sulfate structure
Potassium Hydrogen Sulfate
Potassium Hydrogen Sulfate Properties
Names and Identifiers
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- POTASSIUM ACID SULFATE
- POTASSIUM BISULFATE
- POTASSIUM BISULPHATE
- POTASSIUM HYDROGEN SULFATE
- POTASSIUM HYDROGEN SULFATE, FUSED
- POTASSIUM HYDROGEN SULPHATE
- POTASSIUM PYROSULFATE
- POTASSIUM SULFATE, ACID
- acidpotassiumsulfate
- monopotassiumsulfate
- salenixum
- Sulfuricacid,monopotassiumsalt
- POTASSIUM PESULPHATE
- POTASSIUM HYDROGEN SULFATE FOR HPLC
- POTASSIUM HYDROGEN SULFATE R. G., REAG. PH. EUR.
- POTASSIUM HYDROGENSULFATE REAGENT GRADE
- copper sulfate
- Schwefelsaeure-monopropylester,Natrium-Salz
- Schwefelsaeure-monopropylester,Natrium-Verbindung
- Sodium propyl sulfate
- Sodium propyl sulphate
- sulfuric acid potassium salt
- Sulfuric acid,monopropyl ester,sodium salt
- Sulfuric acid,monopropyl ester,sodium salt (1:1)
- Potassium hydrogensulphate
- +Expand
-
- MFCD00011404
- CHKVPAROMQMJNQ-UHFFFAOYSA-M
- 1S/K.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+1;/p-1
- [K+].OS(=O)(=O)[O-]
Computed Properties
- 135.92300
- 1
- 4
- 0
- 6
- 93.2
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
Experimental Properties
- 0.08540
- 85.81000
- 14,7613
- dissolution
- 214 °C (lit.)
- H2O: 1 M at 20 °C, clear, colorless
- White flake or granular crystals.
- 1 (50g/l, H2O, 20℃)
- Stable. Moisture sensitive.
- Soluble in water, the solution is strongly acidic and insoluble in ethanol.
- Hygroscopic
- 2.32 g/mL at 25 °C(lit.)
Potassium Hydrogen Sulfate Security Information
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GHS05
GHS07 
- TS7200000
- 1
- 8
- S26-S36/37/39-S45
- II
- II
- R34; R37
- 8
-
C
- UN 2509 8/PG 2
- H314,H335
- P261,P280,P305+P351+P338,P310
- II
- 34-37
- Danger
- Yes
- 8
- 3
Potassium Hydrogen Sulfate Customs Data
- 2833299090
-
China Customs Code:
2833299090
Potassium Hydrogen Sulfate Related Literature
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1. LXXXVI.—The hydrogen sulphates of the alkali metals and ammoniumHorace Barratt Dunnicliff J. Chem. Soc. Trans. 1923 123 731
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2. 977. Acid-catalysed ether fission. Part I. A new mechanism, in sulphuric acidD. Jaques,J. A. Leisten J. Chem. Soc. 1961 4963
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A. D. B. Sloan J. Chem. Soc. C 1969 1252
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Yulong An,Xu Lin,Yuxi Zhou,Yan Li,Yunwu Zheng,Chunhua Wu,Kaimeng Xu,Xijuan Chai,Can Liu RSC Adv. 2021 11 26915
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E. J. Dos Santos,M. P. Dos Santos,A. B. Herrmann,R. E. Sturgeon Anal. Methods 2016 8 6463
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6. 506. Vibrational spectra of ionic forms of oxides and oxy-acids of nitrogen. Part I. Raman-spectral evidence of the ionisation of nitric acid by perchloric, sulphuric, and selenic acids. Spectroscopic identification of the nitronium ion, NO2 +C. K. Ingold,D. J. Millen,H. G. Poole +. C. K. Ingold D. J. Millen H. G. Poole J. Chem. Soc. 1950 2576
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Samuel K. Kutty,Nicolas Barraud,Kitty K. K. Ho,George M. Iskander,Renate Griffith,Scott A. Rice,Mohan Bhadbhade,Mark D. P. Willcox,David StC Black,Naresh Kumar Org. Biomol. Chem. 2015 13 9850
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8. 793. The kinetics of hydrogen isotope exchange reactions. Part VIII. Hydrogen exchange between aromatic compounds and aqueous solutions of weak acids. Hammett's acidity function in such solutionsD. P. N. Satchell J. Chem. Soc. 1958 3904
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B. J. Kirkbride,P. A. H. Wyatt Trans. Faraday Soc. 1958 54 483
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Chow Chong,Nik Meriam Analyst 1987 112 627